Cas no 94617-17-1 (Adenosine, N-[(10-methyl-9-anthracenyl)methyl]-)

• Product Name: Adenosine, N-[(10-methyl-9-anthracenyl)methyl]-
• CAS No: 94617-17-1
• MF: C₂₆H₂₅N₅O₄
• MW: 471.507805585861
• CID: 735262
• PubChem ID: 71445036
• Update Time: 2025-04-19

Adenosine, N-[(10-methyl-9-anthracenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Adenosine, N-[(10-methyl-9-anthracenyl)methyl]-
• (2R,3S,4R,5R)-2-(Hydroxymethyl)-5-(6-(((10-methylanthracen-9-yl)methyl)amino)-9H-purin-9-yl)tetrahydrofuran-3,4-diol
• (2R,3S,4R,5R)-2-(hydroxymethyl)-5-(6-{[(10-methylanthracen-9-yl)methyl]amino}-9H-purin-9-yl)oxolane-3,4-diol
• 94617-17-1

• Inchi： 1S/C26H25N5O4/c1-14-15-6-2-4-8-17(15)19(18-9-5-3-7-16(14)18)10-27-24-21-25(29-12-28-24)31(13-30-21)26-23(34)22(33)20(11-32)35-26/h2-9,12-13,20,22-23,26,32-34H,10-11H2,1H3,(H,27,28,29)/t20-,22-,23-,26-/m1/s1
• InChI Key： WJPXRYHUAQYZOP-HUBRGWSESA-N
• SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=NC2C(=NC=NC1=2)NCC1C2C=CC=CC=2C(C)=C2C=CC=CC=12)O)O

Computed Properties

• Exact Mass: 471.19065430g/mol
• Monoisotopic Mass: 471.19065430g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 5
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 126Ų